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Executive Summary

4-Benzoyl-1,3-thiazole (CAS 128979-10-2), systematically known as phenyl(1,3-thiazol-4-
yl)methanone, represents a critical pharmacophore in modern medicinal chemistry. Unlike its 2-
substituted counterparts, the 4-acylthiazole scaffold offers unique steric and electronic vectors
for protein-ligand interactions, particularly in kinase inhibition and metabolic enzyme
modulation (e.g., Lactate Dehydrogenase A). This guide details the physicochemical properties,
validated synthetic protocols, and reactivity profiles necessary for integrating this moiety into
drug discovery pipelines.

Chemical Identity & Physicochemical Profile

The compound consists of a 1,3-thiazole ring substituted at the 4-position with a benzoyl group.
The electron-withdrawing nature of the carbonyl, combined with the electron-deficient thiazole
ring, creates a distinct electronic landscape facilitating nucleophilic attacks at the carbonyl
carbon while deactivating the thiazole ring towards electrophilic aromatic substitution.

Table 1: Core Chemical Data
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Specification

CAS Registry Number

128979-10-2

IUPAC Name Phenyl(1,3-thiazol-4-yl)methanone

Molecular Formula C10H7NOS

Molecular Weight 189.23 g/mol

SMILES O=C(C1=CSC=N1)C2=CC=CC=C2

Appearance Pale yellow crystalline solid (typical)

Solubility Soluble in DCM, DMSO, MeOH; Insoluble in
H20

LogP (Predicted) ~2.3-25

H-Bond Acceptors 3(N,0O,S)

H-Bond Donors 0

Synthetic Methodologies

Synthesis of 4-benzoylthiazole requires regioselective control to distinguish it from the

thermodynamically favored 2-substituted isomers. Two primary routes are recommended based

on scale and available reagents.

Method A: The Oxidative Addition Protocol (High

Fidelity)

This route is preferred for generating high-purity material for biological screening. It utilizes a

Grignard addition followed by oxidation, avoiding the regiochemical ambiguity of cyclization

methods.
Protocol:

e Nucleophilic Addition:
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[e]

Reagents: Thiazole-4-carboxaldehyde (1.0 eq), Phenylmagnesium bromide (1.2 eq, 1.0 M
in THF).

[e]

Conditions: Anhydrous THF, -78°C to 0°C, 2 hours.

o

Mechanism: The Grignard reagent attacks the aldehyde carbonyl to form phenyl(thiazol-4-
yl)methanol.

o

Workup: Quench with sat. NH4Cl, extract with EtOAc.

e Oxidation:

o Reagents: Crude alcohol, Manganese Dioxide (MnO2) (10 eq) or Dess-Martin Periodinane
(1.2 eq).

o Conditions: DCM, Reflux (MnO2) or RT (DMP), 4-12 hours.

o Purification: Filtration through Celite (if MnO2 used) followed by flash chromatography
(Hex/EtOAC).

Method B: Modified Hantzsch Synthesis (Industrial
Scale)

For larger scales, constructing the thiazole ring directly is more atom-economical.

» Reagents: Thioformamide (or thioamide precursor) + 1-bromo-1-phenylpropane-1,2-dione
(or equivalent alpha-halo dicarbonyl).

» Note: Regioselectivity can be poor; purification is critical.

Visualization: Synthetic Logic Flow
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Method A: Stepwise Construction
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Caption: Stepwise synthesis via Grignard addition and subsequent oxidation ensures
regiochemical purity.

Reactivity & Functionalization

The 4-benzoyl-1,3-thiazole scaffold presents two distinct reactive centers: the carbonyl group
and the thiazole C5 position.

Carbonyl Reactivity

e Reduction: NaBHa reduction yields the secondary alcohol, a chiral center often found in
inhibitors of 173-HSD.

e Reductive Amination: Reaction with primary amines/NaBH3CN generates amine linkers
common in kinase inhibitors.

o Wittig Olefination: Converts the C=0 to a styrene-like alkene, extending conjugation.

Heterocyclic Reactivity

» Electrophilic Substitution (C5): The C5 position is the most nucleophilic site on the ring.
Halogenation (NBS/DMF) at C5 allows for subsequent cross-coupling (Suzuki/Sonogashira),
enabling library expansion.

o C2 Lithiation: Treatment with TMPMgCI or n-BuLi (low temp) selectively deprotonates C2,
allowing introduction of electrophiles (e.g., alkyl halides, D20).
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Medicinal Chemistry Applications

Thiazole ketones act as bioisosteres for benzophenones and biaryl ethers.

Case Study: LDHA Inhibition

Research indicates that 4-substituted thiazoles can inhibit Lactate Dehydrogenase A (LDHA), a
key enzyme in the Warburg effect (cancer metabolism). The thiazole nitrogen can accept a
hydrogen bond from the enzyme backbone, while the benzoyl phenyl ring occupies a
hydrophobic pocket.

Case Study: Androgen Receptor (AR) Antagonism

Derivatives of thiazole-4-methanones have shown efficacy as AR antagonists. The rigid ketone
linker orients the phenyl ring to clash with Helix-12 of the receptor, preventing co-activator

recruitment.

Visualization: Structure-Activity Relationship (SAR)

C2 Substitution: Ketone Linker: Phenyl Ring: C5 Functionalization:
Modulates solubility & Rigid spacer, Hydrophobic interactions Vector for library
metabolic stability H-bond acceptor (e.g., AR binding pocket) expansion (Halogenation)

Click to download full resolution via product page

Caption: Strategic modification points on the 4-benzoylthiazole scaffold for drug design
optimization.

Safety & Handling
» Hazard Identification: Irritant to eyes, respiratory system, and skin.
» Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

o Stability: Stable under normal laboratory conditions; avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: an
analogue-based drug design approach - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline—Ethylene Glycol Mixture
- PMC [pmc.ncbi.nlm.nih.gov]

3. 2-Acetylcyclopentanone | C7H1002 | CID 98471 - PubChem [pubchem.ncbi.nlm.nih.gov]
4. mjas.analis.com.my [mjas.analis.com.my]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. chemsynthesis.com [chemsynthesis.com]

To cite this document: BenchChem. [4-Benzoyl-1,3-thiazole: Technical Guide & Chemical
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2638802/docs#4-benzoyl-1-3-thiazole-technical-
guide-chemical-profile]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19469712/
https://pubmed.ncbi.nlm.nih.gov/19469712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858519/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylcyclopentanone
https://mjas.analis.com.my/mjas/v25_n2/pdf/Hasanah_25_2_8.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c02089
https://www.researchgate.net/publication/287890144_SYNTHESIS_OF_NEW_13-THIAZOLE_DERIVATIVES_USING_1-4-CARBAMOYLPHENYL-3-
https://www.chemsynthesis.com/base/chemical-structure-7991.html
https://www.benchchem.com/product/b2638802?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/19469712/
https://pubmed.ncbi.nlm.nih.gov/19469712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858519/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858519/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylcyclopentanone
https://mjas.analis.com.my/mjas/v25_n2/pdf/Hasanah_25_2_8.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c02089
https://www.researchgate.net/publication/287890144_SYNTHESIS_OF_NEW_13-THIAZOLE_DERIVATIVES_USING_1-4-CARBAMOYLPHENYL-3-
https://www.chemsynthesis.com/base/chemical-structure-7991.html
https://www.benchchem.com/product/b2638802/docs#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/product/b2638802/docs#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/product/b2638802/docs#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/product/b2638802/docs#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2638802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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